2-(3,4-Dimethoxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C13H13NO3/c1-16-12-4-3-9(7-13(12)17-2)11-8-10(15)5-6-14-11/h3-8H,1-2H3,(H,14,15)
• InChI Key: PJNDYGBJDZPXOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=O)C=CN2)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID80692644
• Molecular Weight: 231.25 g/mol
• CAS RN: 1261973-68-5

Description

2-(3,4-Dimethoxyphenyl)-4-hydroxypyridine (2-(3,4-DMPH)) is a chemical compound that has been used in a variety of scientific research applications. It is a versatile compound with a wide range of properties and applications, making it a valuable tool for researchers. 2-(3,4-DMPH) is a white crystalline solid with a melting point of 124-125°C, and a molecular weight of 206.25 g/mol. It is soluble in water and a variety of organic solvents, making it an ideal compound for a variety of laboratory experiments.

Scientific Research Applications

2-(3,4-DMPH) has been used in a variety of scientific research applications, including drug development, protein crystallography, and biochemistry. It has been used to study the structure and function of proteins and to identify potential drug targets. It has also been used to study enzyme kinetics and to investigate the mechanism of action of various drugs. In addition, 2-(3,4-DMPH) has been used to study the effects of various environmental toxins on cellular metabolism and to identify potential therapeutic targets.

Mechanism of Action

2-(3,4-DMPH) is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs and other substances, and their inhibition can lead to altered drug metabolism and potential toxicity. Additionally, 2-(3,4-DMPH) is believed to inhibit the activity of certain proteins involved in signal transduction pathways, leading to changes in cellular processes.
Biochemical and Physiological Effects
2-(3,4-DMPH) has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes and proteins, leading to changes in cellular processes. In vivo studies have shown that it can alter drug metabolism and can have toxic effects on certain organs, including the liver and kidneys. Additionally, it has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

2-(3,4-DMPH) is a versatile compound with a wide range of properties and applications, making it an ideal compound for a variety of laboratory experiments. Its solubility in water and a variety of organic solvents makes it easy to use and handle in the lab. Additionally, it is relatively stable and has a low toxicity, making it a safe compound to work with. However, 2-(3,4-DMPH) is not very soluble in certain solvents, such as methanol, and its solubility can be further reduced by the addition of certain salts. Additionally, it can be difficult to accurately measure its concentration in solution due to its low solubility.

Future Directions

There are a number of potential future directions for the use of 2-(3,4-DMPH) in scientific research. It could be used to further study the structure and function of proteins and to identify potential drug targets. It could also be used to study the effects of various environmental toxins on cellular metabolism and to identify potential therapeutic targets. Additionally, it could be used to study the mechanism of action of various drugs and to investigate the effects of drug combinations. Finally, it could be used to study the effects of various environmental toxins on human health and to identify potential treatments.

Synthesis Methods

The synthesis of 2-(3,4-DMPH) is relatively simple and involves the reaction of 2-amino-4-hydroxypyridine with 3,4-dimethoxybenzaldehyde in the presence of a base. This reaction is conducted in an aqueous solution at room temperature and is complete in approximately 1 hour. The resulting product is a white crystalline solid that is then purified by recrystallization.